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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023 Get Quote

Essential Safety and Handling Guide for NU6102
This guide provides crucial safety and logistical information for the handling and disposal of

NU6102, a potent CDK1 and CDK2 inhibitor. While not classified as hazardous under REACH

regulations, it is imperative for researchers, scientists, and drug development professionals to

treat this compound with a high degree of caution due to its biological activity and a potential,

though unconfirmed, classification of "Toxicity: Carcinogenic / Teratogenic (D)" by at least one

supplier. Adherence to these procedural guidelines is essential for ensuring laboratory safety

and minimizing exposure risk.

Personal Protective Equipment (PPE) for Handling
NU6102
A multi-layered approach to PPE is mandatory when working with NU6102 in both solid and

solution forms. The following table summarizes the recommended PPE for various laboratory

activities.
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Activity Eye Protection Hand Protection
Protective

Clothing

Respiratory

Protection

Weighing and

Aliquoting (Solid

Form)

Chemical splash

goggles

Two pairs of

nitrile gloves

(double-gloving)

Disposable lab

coat

NIOSH-approved

N95 or higher-

rated respirator

Solution

Preparation and

Handling

Chemical splash

goggles
Nitrile gloves

Standard lab

coat

Work in a

certified chemical

fume hood

In Vitro/In Vivo

Experiments

Safety glasses

with side shields
Nitrile gloves

Standard lab

coat

Work in a

certified chemical

fume hood or

biological safety

cabinet

Waste Disposal
Chemical splash

goggles

Heavy-duty nitrile

gloves

Standard lab

coat

Not generally

required if

handling sealed

containers

Experimental Protocols: Safe Handling and Disposal
Procedures
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Log the compound's arrival, quantity, and assigned storage location in your chemical

inventory.

Store NU6102 in a cool, dry, and dark place, away from incompatible materials.

Recommended storage temperatures are +4°C for short-term and -20°C for long-term

storage.[1]

Handling Procedures:
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Designated Area: All work with NU6102 should be conducted in a designated and clearly

marked area.

Ventilation: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.

Disposal Plan:

Proper disposal of NU6102 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with NU6102, such as pipette

tips, tubes, and gloves, should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,

leak-proof hazardous waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment should be decontaminated. A common

procedure is to rinse surfaces with a suitable solvent (e.g., ethanol or a detergent solution)

followed by a thorough water rinse. The rinsate should be collected as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The defaced, empty container can then be disposed of

in the regular trash.

Visualizing Safety Workflows
To further clarify the procedural steps for handling NU6102, the following diagrams illustrate the

recommended workflows for personal protective equipment selection and the disposal of

contaminated waste.
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PPE Selection for NU6102 Handling

Start: Identify Task

Weighing Solid NU6102 Preparing NU6102 Solution In Vitro / In Vivo Experiment Waste Disposal

Goggles, Double Nitrile Gloves,
Disposable Lab Coat, N95 Respirator

Goggles, Nitrile Gloves,
Lab Coat, Fume Hood

Safety Glasses, Nitrile Gloves,
Lab Coat, Fume Hood/BSC

Goggles, Heavy-Duty Nitrile Gloves,
Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling NU6102.
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NU6102 Waste Disposal Plan

Start: Generate Waste

Solid Waste
(Gloves, Tips, etc.)

Liquid Waste
(Solutions, Media) Contaminated Sharps

Collect in Labeled
Hazardous Waste Bag

Collect in Labeled
Leak-Proof Container

Collect in Puncture-Proof
Sharps Container

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Disposal plan for NU6102-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Personal protective equipment for handling NU6102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677023#personal-protective-equipment-for-
handling-nu6102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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